Cas no 2229337-38-4 (N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine)

• Product Name: N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine
• CAS No: 2229337-38-4
• MF: C₁₁H₁₉N₃S
• MW: 225.353660821915
• CID: 6029762
• PubChem ID: 165863666
• Update Time: 2025-10-28

N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine
• EN300-1741895
• 2229337-38-4
• N,N,4-trimethyl-5-{[1-(methylamino)cyclopropyl]methyl}-1,3-thiazol-2-amine

• Inchi： 1S/C11H19N3S/c1-8-9(7-11(12-2)5-6-11)15-10(13-8)14(3)4/h12H,5-7H2,1-4H3
• InChI Key： YMLHFLROVHACHR-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1CC1(CC1)NC

Computed Properties

• Exact Mass: 225.12996879g/mol
• Monoisotopic Mass: 225.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.4Ų

Additional information on N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine

N,N,4-Trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine: A Comprehensive Overview

N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine, identified by the CAS number 2229337-38-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazole ring substituted with methyl groups at positions 1, 3, and 4, as well as a cyclopropylmethyl group at position 5. The presence of a methylamino group further enhances its functional diversity.

The synthesis of N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only streamlines the production process but also minimizes the environmental impact associated with traditional synthetic methods.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Thiazole derivatives are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have demonstrated that N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. This makes it a valuable candidate for the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has shown potential in materials science. The unique electronic properties of thiazole derivatives make them suitable for use in organic electronics. Researchers have explored the possibility of incorporating this compound into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that it could enhance the performance and stability of these devices, paving the way for its use in next-generation electronic materials.

The structural versatility of N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine also lends itself to applications in catalysis. The presence of nitrogen and sulfur atoms in its structure provides multiple coordination sites for metal ions, making it an effective ligand in organometallic catalysis. Recent investigations have highlighted its ability to facilitate asymmetric catalysis in enantioselective reactions, which is crucial for the synthesis of chiral pharmaceutical compounds.

From an environmental perspective, the development of sustainable synthesis routes for this compound is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste and reduce energy consumption during production. For example, the use of biodegradable solvents and recyclable catalysts has been proposed to make the synthesis process more eco-friendly.

In conclusion, N,N,4-trimethyl-5-{1-(methylamino)cyclopropylmethyl}-1,3-thiazol-2-amine (CAS No: 2229337-38-4) is a multifaceted compound with diverse applications across various fields. Its structural complexity and functional diversity make it an attractive target for both academic research and industrial development. As ongoing research continues to uncover new properties and applications, this compound is poised to play a significant role in advancing modern science and technology.